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Compound of Interest

Compound Name: 3,5-Dichloroisonicotinic acid

Cat. No.: B083527

An In-depth Technical Guide to 3,5-Dichloroisonicotinic Acid: Molecular Properties

This guide provides essential physicochemical data for 3,5-dichloroisonicotinic acid, a
compound of interest to researchers, scientists, and professionals in drug development. The
information is presented to facilitate easy access and comparison.

Core Molecular Data

The fundamental molecular properties of 3,5-dichloroisonicotinic acid have been determined
and are summarized below.

Property Value

Molecular Formula C6H3CI2NO2[1][2][3]

Molecular Weight 192.00 g/mol [1][3]

IUPAC Name 3,5-dichloropyridine-4-carboxylic acid[1]
CAS Registry Number 13958-93-5[1][3]

Experimental Protocols

Detailed experimental methodologies for the determination of molecular weight and formula
typically involve techniques such as mass spectrometry and elemental analysis. Standard
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operating procedures for these techniques are widely established in the scientific literature and
are not detailed here.

Molecular and Property Relationship

The logical relationship between the chemical name and its core properties is illustrated in the
following diagram.

Molecular Formula: C6H3CI2NO2
3,5-Dichloroisonicotinic Acid

Molecular Weight: 192.00 g/mol

Click to download full resolution via product page

Relationship between 3,5-dichloroisonicotinic acid and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3,5-Dichloroisonicotinic acid | C6H3CI2NO2 | CID 605763 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. PubChemlLite - 3,5-dichloroisonicotinic acid (C6H3CI2NO2) [pubchemlite.lcsb.uni.lu]

3. 3,5-Dichloroisonicotinic Acid | 13958-93-5 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

To cite this document: BenchChem. [3,5-dichloroisonicotinic acid molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083527#3-5-dichloroisonicotinic-acid-molecular-
weight-and-formula]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b083527?utm_src=pdf-body-img
https://www.benchchem.com/product/b083527?utm_src=pdf-body
https://www.benchchem.com/product/b083527?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichloroisonicotinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichloroisonicotinic-acid
https://pubchemlite.lcsb.uni.lu/e/compound/605763
https://www.tcichemicals.com/IN/en/p/D2600
https://www.tcichemicals.com/IN/en/p/D2600
https://www.benchchem.com/product/b083527#3-5-dichloroisonicotinic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b083527#3-5-dichloroisonicotinic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b083527#3-5-dichloroisonicotinic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b083527#3-5-dichloroisonicotinic-acid-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083527?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

